N-(2,5-dimethylphenyl)-2-[(1-methyl-1H-imidazol-2-yl)thio]acetamide

• IUPAC Name: N-(2,5-dimethylphenyl)-2-(1-methylimidazol-2-yl)sulfanylacetamide
• InChI: InChI=1S/C14H17N3OS/c1-10-4-5-11(2)12(8-10)16-13(18)9-19-14-15-6-7-17(14)3/h4-8H,9H2,1-3H3,(H,16,18)
• InChI Key: CFXZMLHTQDTSQY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)CSC2=NC=CN2C
• Molecular Formula: C14H17N3OS
• Molecular Weight: 275.37 g/mol

Description

The compound N-(2,5-dimethylphenyl)-2-[(1-methyl-1H-imidazol-2-yl)thio]acetamide is a synthetic molecule that may have applications in medicinal chemistry and materials science due to its unique structure and functional groups. It belongs to a class of chemicals that include imidazole rings, acetamide groups, and thioether linkages, which are often synthesized for their potential biological activities and chemical properties.

Synthesis Analysis

The synthesis of similar compounds typically involves the reaction of imidazole derivatives with chloroacetamide compounds in the presence of a base or through condensation reactions involving carbodiimides. For example, Duran and Demirayak (2012) synthesized 2-(4,5-dimethyl-1-(phenylamino)-1H-imidazol-2-ylthio)-N-(thiazol-2-yl) acetamide derivatives by reacting 4,5-dimethyl-1-(phenylamino)-1H-imidazole-2(3H)-thione derivatives with 2-chloro-N-(thiazol-2-yl)acetamide compounds (Duran & Demirayak, 2012).

Molecular Structure Analysis

The molecular structure of compounds in this class is typically confirmed using spectroscopic techniques such as IR, 1H NMR, and mass spectrometry. The structure elucidation helps in understanding the spatial arrangement of atoms and the presence of functional groups, which are critical for the compound's reactivity and physical properties.

Chemical Reactions and Properties

Compounds with imidazole and acetamide groups are known for their versatile chemical reactivity. They can undergo various chemical reactions, including cycloadditions, nucleophilic substitutions, and condensation reactions. These reactions can be utilized to further modify the compound or to explore its reactivity towards different substrates.

Physical Properties Analysis

The physical properties of such compounds, including melting points, solubility in different solvents, and crystalline structure, are essential for their practical applications. These properties are influenced by the compound's molecular structure and can be studied using techniques such as X-ray crystallography and differential scanning calorimetry.

Chemical Properties Analysis

The chemical properties, including acidity (pKa), reactivity, and stability, are crucial for understanding the compound's behavior in various environments and its potential applications. For instance, the pKa determination of related compounds provides insight into their protonation states, which can affect their biological activity and solubility (Duran & Canbaz, 2013).